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Compound of Interest

Compound Name: Alboctalol

Cat. No.: B15138272 Get Quote

Initial investigations into the natural compound Alboctalol reveal a significant lack of publicly

available scientific literature, precluding the creation of an in-depth technical guide as

requested. While preliminary information identifies its origin and a single biological activity,

crucial data regarding its discovery, history, mechanism of action, and detailed experimental

protocols remain elusive.

Alboctalol is a natural product that can be isolated from the plant Morus australis.[1] Its

chemical formula is reported as C28H24O8 and it has been assigned the CAS number 62394-

00-7. The only biological activity associated with Alboctalol in the available information is its

weak cytotoxicity against P-388 murine leukemia cells.[1]

Despite extensive searches for research papers and technical data, no information could be

found on the following key aspects:

Discovery and History: The identity of the researchers who first isolated and identified

Alboctalol, the date and location of its discovery, and any subsequent history of its scientific

investigation are not documented in accessible sources.

Quantitative Data: No quantitative data, such as IC50 values for its cytotoxic activity, results

from preclinical or clinical studies, or pharmacokinetic and pharmacodynamic data, could be

located.

Experimental Protocols: Detailed methodologies for the isolation of Alboctalol from Morus

australis or for the execution of the P-388 cytotoxicity assays are not available in the public
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domain.

Mechanism of Action and Signaling Pathways: There is no information regarding the

biochemical or cellular mechanisms by which Alboctalol exerts its weak cytotoxic effects,

nor are there any described signaling pathways associated with its activity.

The genus Morus is known to be a rich source of diverse bioactive compounds, and numerous

studies have been conducted on various chemical constituents of Morus australis. However,

Alboctalol is not prominently featured in the available literature on this plant, suggesting it may

be a minor component or a compound that has not been the subject of significant research

focus.

Due to the profound lack of available scientific information, it is not possible to construct the

requested in-depth technical guide, including tables of quantitative data, detailed experimental

protocols, and diagrams of signaling pathways. The obscurity of Alboctalol in the scientific

literature prevents a comprehensive analysis of its discovery, history, and biological activities.

Further research and publication of findings in peer-reviewed journals would be necessary to

enable the creation of such a technical document.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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